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Compound of Interest

Compound Name: 5-Fluoroisoquinoline

Cat. No.: B1369514 Get Quote

5-Fluoroisoquinoline: A Technical Overview
CAS Number: 394-66-1

This technical guide provides a comprehensive overview of 5-Fluoroisoquinoline,

consolidating available data on its chemical properties, and analytical methodologies. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical and Physical Properties
5-Fluoroisoquinoline is a fluorinated derivative of isoquinoline. The introduction of a fluorine

atom can significantly alter the physicochemical and biological properties of the parent

molecule, making it a compound of interest in medicinal chemistry and materials science.
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Property Value Source(s)

CAS Number 394-66-1 [1][2][3]

Molecular Formula C₉H₆FN [1][2][3]

Molecular Weight 147.15 g/mol [1][3]

Appearance Off-white solid [1]

Purity Typically available at 95-96% [1][2][4]

Storage Temperature 2-8 °C [2]

SMILES
C1=CC2=C(C=CN=C2)C(=C1)

F
[2][3]

InChI Key
YZPWGDDACXZRFI-

UHFFFAOYSA-N
[1][3]

Synthesis and Purification
Detailed, publicly available experimental protocols for the synthesis and purification of 5-
Fluoroisoquinoline are limited. However, general synthetic strategies for fluorinated

isoquinoline derivatives often involve multi-step processes starting from readily available

precursors like bromobenzaldehydes. The synthesis of a related compound, 4-

fluoroisoquinoline-5-sulfonyl chloride, involves the nitration of 4-fluoroisoquinoline, followed by

reduction, diazotization, and a Sandmeyer reaction.[5] Another approach for a similar derivative

involves reacting 4-fluoroisoquinoline with sulfuric anhydride and then with a halogenating

reagent.[5] Purification of isoquinoline derivatives often employs techniques such as column

chromatography.[5]

Analytical Methods
Standard analytical techniques are used to characterize 5-Fluoroisoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

structural elucidation. While a specific spectrum for 5-Fluoroisoquinoline is not readily

available in public databases, the electron-withdrawing nature of the fluorine atom and the
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nitrogen in the isoquinoline ring would influence the chemical shifts of the aromatic protons

and carbons.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of 5-Fluoroisoquinoline. A typical HPLC method for a related

compound, 5-fluorouracil, utilizes a C18 column with a mobile phase consisting of a buffered

aqueous solution and an organic modifier like methanol or acetonitrile, with UV detection at

an appropriate wavelength.

Biological Activity and Signaling Pathways
There is currently a lack of publicly available information regarding the specific biological

activities and signaling pathways associated with 5-Fluoroisoquinoline. The broader class of

isoquinoline alkaloids is known to exhibit a wide range of biological activities, including

antitumor, antimicrobial, and anti-inflammatory effects.[6] The introduction of a fluorine atom

can modulate the biological activity of a molecule, often enhancing its metabolic stability and

membrane permeability. Further research is required to elucidate the specific biological profile

of 5-Fluoroisoquinoline.

Experimental Workflows
Due to the limited availability of specific experimental protocols for 5-Fluoroisoquinoline, a

generalized workflow for the synthesis and analysis of a fluorinated isoquinoline derivative is

presented below. This is a hypothetical workflow based on common organic synthesis and

analysis procedures and should not be considered a validated protocol for 5-
Fluoroisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thieme E-Books & E-Journals [thieme-connect.de]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25161161/
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/product/b1369514?utm_src=pdf-custom-synthesis
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-015-01146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Cas 906820-08-4,4-Fluoro-5-isoquinolinesulfonyl chloride hydrochloride (1:1) | lookchem
[lookchem.com]

3. US7872136B2 - Process for production of 4-fluoroisoquinoline-5-sulfonyl halide or salt
thereof - Google Patents [patents.google.com]

4. 4-Fluoroisoquinoline-5-sulfonyl chloride synthesis - chemicalbook [chemicalbook.com]

5. mdpi.com [mdpi.com]

6. Development of a HPLC method to determine 5-fluorouracil in plasma: application in
pharmacokinetics and steady-state concentration monitoring - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5-Fluoroisoquinoline CAS number information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369514#5-fluoroisoquinoline-cas-number-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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